molecular formula C21H18N4O4 B2577001 methyl 4-(2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate CAS No. 923218-13-7

methyl 4-(2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate

Cat. No. B2577001
CAS RN: 923218-13-7
M. Wt: 390.399
InChI Key: CCMAYVQRNLZKEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-(2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate, also known as MOA-MB-231, is a compound with potential applications in various fields of research and industry. It is a compound of Formula I, and it has been used for the treatment of neurodegenerative diseases and disorders, such as Alzheimer’s disease .


Synthesis Analysis

The synthesis of this compound involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3 . This is followed by basification of the product with potassium hydroxide .


Molecular Structure Analysis

The molecular formula of this compound is C21H18N4O4, and it has a molecular weight of 390.399.


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3 . This is followed by basification of the product with potassium hydroxide .

Scientific Research Applications

Antibacterial Activity

Compounds containing 1,3,4-oxadiazole cores have a broad biological activity spectrum including antibacterial properties . They can be used to develop new drugs to combat bacterial infections.

Antifungal Activity

1,3,4-Oxadiazole derivatives also exhibit antifungal properties . This makes them potential candidates for the development of antifungal drugs.

Analgesic and Anti-inflammatory Properties

These compounds have been found to have analgesic and anti-inflammatory effects . This suggests potential applications in pain management and treatment of inflammatory conditions.

Antiviral Activity

1,3,4-Oxadiazole derivatives have shown antiviral properties . They could be used in the development of antiviral drugs.

Anticancer Activity

Compounds containing 1,3,4-oxadiazole cores have been studied for their anticancer properties . They could potentially be used in cancer treatment.

Antihypertensive Properties

These compounds have also shown antihypertensive effects . This suggests potential applications in the management of high blood pressure.

Anticonvulsant Properties

1,3,4-Oxadiazole derivatives have demonstrated anticonvulsant properties . They could be used in the development of drugs for the treatment of seizures.

Anti-diabetic Properties

These compounds have anti-diabetic properties . This suggests potential applications in the management of diabetes.

properties

IUPAC Name

methyl 4-[[2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetyl]amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N4O4/c1-13-23-24-20(29-13)18-11-15-5-3-4-6-17(15)25(18)12-19(26)22-16-9-7-14(8-10-16)21(27)28-2/h3-11H,12H2,1-2H3,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CCMAYVQRNLZKEN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NC4=CC=C(C=C4)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

methyl 4-(2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.